2-{2-[(2-oxo-2-phenylethyl)sulfanyl]-1,3-thiazol-4-yl}-N-(propan-2-yl)acetamide

• IUPAC Name: 2-(2-phenacylsulfanyl-1,3-thiazol-4-yl)-N-propan-2-ylacetamide
• InChI: InChI=1S/C16H18N2O2S2/c1-11(2)17-15(20)8-13-9-21-16(18-13)22-10-14(19)12-6-4-3-5-7-12/h3-7,9,11H,8,10H2,1-2H3,(H,17,20)
• InChI Key: QBDYQKPOLXMAND-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)CC1=CSC(=N1)SCC(=O)C2=CC=CC=C2
• Molecular Formula: C16H18N2O2S2
• Molecular Weight: 334.5 g/mol

Description

This compound is a chemical substance with the CAS No. 946307-64-8. It is a derivative of 2-[(2-oxo-2-phenylethyl)sulfanyl]acetic acid.

Synthesis Analysis

The synthesis of similar compounds involves the use of 2-hydroxyacetophenone, carbon disulfide, potassium carbonate, and bromoethane. The reaction is heated to 35 °C with efficient stirring and monitored by thin layer chromatography (TLC, 254 nm). After the reaction is completed, the resulting mixture is cooled to room temperature, then poured into ice water and extracted with ethyl acetate.

Physical And Chemical Properties Analysis

This compound is related to 2-[(2-oxo-2-phenylethyl)sulfanyl]acetic acid, which is a powder at room temperature. The Inchi Code for this related compound is 1S/C10H10O3S/c11-9(6-14-7-10(12)13)8-4-2-1-3-5-8/h1-5H,6-7H2,(H,12,13).

Scientific Research Applications

2-{2-[(2-oxo-2-phenylethyl)sulfanyl]-1,3-thiazol-4-yl}-N-(propan-2-yl)acetamide has been used in a variety of scientific research applications. It has been used in studies of its mechanism of action, biochemical and physiological effects, and as a tool for laboratory experiments. It has also been used in studies of its interaction with other molecules and its ability to act as a catalyst in certain reactions.

Mechanism of Action

The mechanism of action of 2-{2-[(2-oxo-2-phenylethyl)sulfanyl]-1,3-thiazol-4-yl}-N-(propan-2-yl)acetamide is not fully understood. However, it is believed that the compound acts as an inhibitor of certain enzymes, such as cytochrome P450. It is also believed to interact with certain receptors in the body, such as the serotonin receptor, which may be responsible for its effects on the biochemical and physiological processes.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the enzyme cytochrome P450, which is involved in the metabolism of drugs and other compounds. It has also been shown to interact with certain receptors in the body, such as the serotonin receptor, which may be responsible for its effects on the biochemical and physiological processes. Additionally, it has been shown to have anti-inflammatory and anti-oxidant properties, as well as the potential to act as an anti-cancer agent.

Advantages and Limitations for Lab Experiments

2-{2-[(2-oxo-2-phenylethyl)sulfanyl]-1,3-thiazol-4-yl}-N-(propan-2-yl)acetamide has a number of advantages and limitations for use in laboratory experiments. One advantage is that it is a relatively inexpensive compound and is readily available. Additionally, it is relatively easy to synthesize and is stable in a variety of conditions. However, there are also some limitations to its use. For example, it can be difficult to obtain consistent results with this compound, and it can be difficult to determine the exact mechanism of action.

Future Directions

There are a number of potential future directions for research into 2-{2-[(2-oxo-2-phenylethyl)sulfanyl]-1,3-thiazol-4-yl}-N-(propan-2-yl)acetamide. One potential direction is to further explore the mechanism of action of this compound and its interactions with other molecules. Additionally, further research could be done to explore its potential applications in the treatment of various diseases, such as cancer and inflammation. Additionally, further research could be done to explore its potential as a catalyst in certain reactions. Finally, further research could be done to explore its potential as an anti-oxidant and anti-inflammatory agent.

Synthesis Methods

2-{2-[(2-oxo-2-phenylethyl)sulfanyl]-1,3-thiazol-4-yl}-N-(propan-2-yl)acetamide can be synthesized via a process known as the “Kashima-Fujimoto” reaction. This method involves the reaction of a dithiocarbamate with a thiourea, followed by the addition of an aldehyde and the subsequent addition of an acid. This reaction is typically carried out at temperatures ranging from 80-100°C, and the product is isolated via a simple filtration.